Cas no 16860-43-8 (4-Hydroxy Phenylbutazone)

• Product Name: 4-Hydroxy Phenylbutazone
• CAS No: 16860-43-8
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 177676
• PubChem ID: 101102
• Update Time: 2025-04-19

4-Hydroxy Phenylbutazone Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione,4-butyl-4-hydroxy-1,2-diphenyl-
• 4-hydroxyphenylbutazone
• 1,2-diphenyl-4-n-butyl-4-hydroxypyridazoline-3,5-dione
• 4-Butyl-4-hydroxy-1,2-diphenyl-3,5-pyrazolidinedione
• 4-butyl-4-hydroxy-1,2-diphenyl-pyrazolidine-1,3-dione
• 4-butyl-4-hydroxy-1,2-diphenyl-pyrazolidine-3,5-dione
• 4-hydroxy-4-n-butyl-1,2-diphenylpyrazolidine-3,5-dione
• AC1Q6L5Y
• Phenylbutazone, 4-hydroxy
• SureCN5956271
• NSC 382672
• 1,2-Diphenyl-4-butyl-4-hydroxypyrazolidine-3,5-dione
• 16860-43-8
• 4-butyl-4-hydroxy-1,2-diphenylpyrazolidine-3,5-dione
• NSC-382672
• 1,2-DIPHENYL-4-HYDROXY-4-BUTYLPYRAZOLIDINE-3,5-DIONE
• PHENYLBUTAZONE IMPURITY B [EP IMPURITY]
• SCHEMBL5956271
• VTEBWXHYBNAYKI-UHFFFAOYSA-N
• Q27287792
• 4-Hydroxy Phenylbutazone
• Phenylbutazone impurity B
• 3,5-Pyrazolidinedione, 4-butyl-4-hydroxy-1,2-diphenyl-
• NSC382672
• UNM000003518801
• CS-0181767
• UNII-R4ROQ243U3
• DTXSID10168584
• 4-Hydroxy Phenylbutazone-d9
• FT-0669534
• HY-139199
• 4-Butyl-4-hydroxy-1,2-diphenyl-3,5-pyrazolidinedione #
• AKOS027276301
• 4-Butyl-4-hydroxy-1,2-diphenylpyrazolidine-3,5-dione; Phenylbutazone Imp. B (EP); Phenylbutazone Impurity B
• FT-0669533
• R4ROQ243U3

• Inchi： 1S/C19H20N2O3/c1-2-3-14-19(24)17(22)20(15-10-6-4-7-11-15)21(18(19)23)16-12-8-5-9-13-16/h4-13,24H,2-3,14H2,1H3
• InChI Key： VTEBWXHYBNAYKI-UHFFFAOYSA-N
• SMILES： OC1(C(N(C2C=CC=CC=2)N(C2C=CC=CC=2)C1=O)=O)CCCC

Computed Properties

• Exact Mass: 324.1475
• Monoisotopic Mass: 324.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.256
• Boiling Point: 462.3°Cat760mmHg
• Flash Point: 233.4°C
• Refractive Index: 1.615
• PSA: 60.85
• LogP: 3.03270

4-Hydroxy Phenylbutazone Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII